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Compound of Interest

Compound Name: KL044

Cat. No.: B15611278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KL044 is a small molecule stabilizer of the clock protein cryptochrome (CRY), playing a crucial

role in the modulation of the circadian clock.[1][2] It functions by lengthening the circadian

period and repressing Per2 activity.[1][2][3][4] Accurate and consistent preparation of KL044
stock solutions is paramount for obtaining reliable and reproducible results in both in vitro and

in vivo experiments. This document provides a detailed protocol for the preparation, storage,

and handling of KL044 stock solutions.

Physicochemical Properties and Solubility
KL044 is a solid powder, typically off-white to gray in color.[1] Its molecular weight is 359.81

g/mol .[1][3][4] KL044 is soluble in dimethyl sulfoxide (DMSO).[3] For in vitro studies, it is

recommended to use newly opened, anhydrous DMSO to ensure optimal solubility, as

hygroscopic DMSO can negatively impact the dissolution of the compound.[1]

Table 1: KL044 Properties
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Property Value Reference

CAS Number 1801856-93-8 [1][3][4]

Molecular Formula C₂₁H₁₄ClN₃O [1][3][4]

Molecular Weight 359.81 [1][3][4]

Appearance Solid powder [1][3]

Purity >98% (typically) [3][4]

Solubility Soluble in DMSO [1][3][4]

Preparation of KL044 Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of KL044 in DMSO. This

is a common starting concentration for many cell-based assays.

Materials
KL044 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Protocol
Acclimatize KL044: Before opening, allow the vial of KL044 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial.
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Weighing KL044: Accurately weigh the desired amount of KL044 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 3.5981 mg of KL044.

Calculation: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

mg/g

Mass (mg) = 0.010 mol/L x 0.001 L x 359.81 g/mol x 1000 mg/g = 3.5981 mg

Adding Solvent: Add the appropriate volume of anhydrous DMSO to the tube containing the

KL044 powder. For a 10 mM solution, if you weighed 3.5981 mg, you would add 1 mL of

DMSO.

Dissolution:

Cap the tube securely and vortex thoroughly for 1-2 minutes to dissolve the compound.

Visually inspect the solution to ensure there are no visible particles.

If the compound does not fully dissolve, brief sonication in an ultrasonic water bath may be

necessary to facilitate dissolution.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes.[1][5]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots as recommended in the storage section

below.

Table 2: Example Volumes for Preparing KL044 Stock Solutions in DMSO
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Desired
Concentration

Mass of KL044 for
1 mL

Mass of KL044 for
5 mL

Mass of KL044 for
10 mL

1 mM 0.36 mg 1.80 mg 3.60 mg

5 mM 1.80 mg 8.99 mg 17.99 mg

10 mM 3.60 mg 17.99 mg 35.98 mg

50 mM 17.99 mg 89.95 mg 179.91 mg

100 mM 35.98 mg 179.91 mg 359.81 mg

Note: These are calculated values. Always refer to the batch-specific molecular weight provided

on the certificate of analysis.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of KL044.

Solid Powder: Store the solid form of KL044 at -20°C for long-term storage (up to 3 years) or

at 4°C for short-term storage (up to 2 years).[1] It should be kept in a dry, dark environment.

[3]

Stock Solution in DMSO:

For long-term storage (up to 6 months), store aliquots at -80°C.[1]

For short-term storage (up to 1 month), aliquots can be stored at -20°C.[1]

Avoid repeated freeze-thaw cycles.[1][5]

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the general workflow for preparing and using a KL044 stock

solution and the simplified signaling pathway it modulates.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15611278?utm_src=pdf-body
https://www.benchchem.com/product/b15611278?utm_src=pdf-body
https://www.medchemexpress.com/kl044.html
https://www.medkoo.com/products/12946
https://www.medchemexpress.com/kl044.html
https://www.medchemexpress.com/kl044.html
https://www.medchemexpress.com/kl044.html
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/product/b15611278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Experimental Use
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Caption: Workflow for KL044 stock solution preparation and use.
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KL044 Mechanism of Action
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Caption: Simplified signaling pathway involving KL044.

Important Considerations
Vehicle Control: In all experiments, it is crucial to include a vehicle control group treated with

the same concentration of DMSO as the KL044-treated group to account for any effects of

the solvent.[6]

Aqueous Solubility: KL044 is poorly soluble in aqueous solutions. When diluting the DMSO

stock into aqueous media, ensure rapid mixing to prevent precipitation. It is advisable to

make intermediate dilutions in DMSO before the final dilution into the aqueous buffer.

Safety Precautions: KL044 is for research use only.[3][4] Standard laboratory safety

practices should be followed, including wearing appropriate personal protective equipment

(PPE) such as gloves, lab coat, and safety glasses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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